Cas no 4208-46-2 (2-bromo-1-(furan-2-yl)propan-1-one)

• Product Name: 2-bromo-1-(furan-2-yl)propan-1-one
• CAS No: 4208-46-2
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• MDL: MFCD13172990
• CID: 876714
• PubChem ID: 13318644
• Update Time: 2025-08-04

2-bromo-1-(furan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(cyclopent-1-en-1-yl)propan-1-one
• 1-Propanone, 2-bromo-1-(2-furanyl)- (9CI)
• 2-bromo-1-(furan-2-yl)propan-1-one

• MDL： MFCD13172990
• Inchi： 1S/C7H7BrO2/c1-5(8)7(9)6-3-2-4-10-6/h2-5H,1H3
• InChI Key： ZLZJJJKGSBIXNZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(furan-2-yl)propan-1-one

Research Brief on 2-Bromo-1-(furan-2-yl)propan-1-one (CAS: 4208-46-2): Recent Advances and Applications

2-Bromo-1-(furan-2-yl)propan-1-one (CAS: 4208-46-2) is a brominated furan derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and synthesis. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including heterocyclic compounds with antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

One of the most notable advancements in the study of 2-bromo-1-(furan-2-yl)propan-1-one is its application in the synthesis of furan-based heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the development of novel furan-2-yl ketone derivatives with potent inhibitory effects against bacterial pathogens. The researchers employed a multi-step synthetic route, highlighting the compound's reactivity under palladium-catalyzed cross-coupling conditions, which enabled the efficient construction of complex molecular frameworks.

In addition to its synthetic utility, recent investigations have shed light on the compound's potential as a scaffold for drug design. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-bromo-1-(furan-2-yl)propan-1-one exhibited promising activity against cancer cell lines, particularly in inhibiting the proliferation of breast cancer cells (MCF-7). The study attributed this activity to the compound's ability to modulate key signaling pathways, including the PI3K/AKT/mTOR axis, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the compound's role in the synthesis of photoactive materials has also been explored. A recent publication in ACS Omega (2023) detailed its use in the preparation of furan-based photoinitiators for polymerization reactions. The study emphasized the compound's unique photophysical properties, which make it suitable for applications in photodynamic therapy and materials science. These findings underscore the versatility of 2-bromo-1-(furan-2-yl)propan-1-one beyond traditional medicinal chemistry applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for further structural modifications to enhance its bioavailability and selectivity. Future research directions may include computational modeling to predict its interactions with biological targets and the development of greener synthetic protocols to improve its sustainability.

In conclusion, 2-bromo-1-(furan-2-yl)propan-1-one (CAS: 4208-46-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to materials science—demonstrate its significance as a multifunctional building block. Ongoing studies are expected to uncover new opportunities for its use, particularly in the design of next-generation therapeutics and functional materials.